Cas no 852399-58-7 (N-(1-adamantylcarbamoyl)prop-2-enamide)

• Product Name: N-(1-adamantylcarbamoyl)prop-2-enamide
• CAS No: 852399-58-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 3108311
• PubChem ID: 4962524
• Update Time: 2025-10-29

N-(1-adamantylcarbamoyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-adamantylamino)carbonyl]acrylamide
• N-(1-adamantylcarbamoyl)prop-2-enamide
• CS-0293768
• 852399-58-7
• N-(Adamantan-1-ylcarbamoyl)acrylamide
• EN300-13590
• SR-01000065928
• G58271
• SR-01000065928-1
• Z85923115
• 1-(adamantan-1-yl)-3-(prop-2-enoyl)urea
• AKOS008039185
• HMS1748H05

• Inchi： 1S/C14H20N2O2/c1-2-12(17)15-13(18)16-14-6-9-3-10(7-14)5-11(4-9)8-14/h2,9-11H,1,3-8H2,(H2,15,16,17,18)
• InChI Key： GKDKFXVMKPBZDI-UHFFFAOYSA-N
• SMILES： O=C(NC(C=C)=O)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Additional information on N-(1-adamantylcarbamoyl)prop-2-enamide

Professional Introduction to N-(1-adamantylcarbamoyl)prop-2-enamide (CAS No. 852399-58-7)

N-(1-adamantylcarbamoyl)prop-2-enamide, a compound with the chemical identifier CAS No. 852399-58-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition. The rigid adamantyl group integrated into the molecular framework imparts exceptional stability and specificity, making it a valuable candidate for various biochemical and therapeutic investigations.

The structural composition of N-(1-adamantylcarbamoyl)prop-2-enamide encompasses a prop-2-enamide moiety linked to a carbamoyl group, which is further substituted with a 1-adamantyl moiety. This configuration not only enhances the compound's solubility and bioavailability but also facilitates its interaction with biological targets. The adamantyl group, known for its lipophilicity and resistance to metabolic degradation, serves as an ideal scaffold for designing molecules that require prolonged circulation within biological systems.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating rigid aromatic systems to improve binding affinity and selectivity. N-(1-adamantylcarbamoyl)prop-2-enamide exemplifies this trend, as its adamantyl substitution allows for precise tuning of physicochemical properties essential for drug-like characteristics. This compound has been extensively studied in the context of enzyme inhibition and receptor binding, where its structural rigidity plays a pivotal role in modulating interactions at the molecular level.

One of the most compelling aspects of N-(1-adamantylcarbamoyl)prop-2-enamide is its potential application in the development of targeted therapeutics. The compound's ability to engage with specific biological targets while minimizing off-target effects makes it an attractive candidate for precision medicine approaches. Recent studies have demonstrated its efficacy in modulating pathways associated with inflammation and neurodegeneration, suggesting its utility in treating conditions such as rheumatoid arthritis and Alzheimer's disease.

The synthesis of N-(1-adamantylcarbamoyl)prop-2-enamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of 1-adamantanol, which is then converted into 1-adamantanecarboxylic acid via oxidation. Subsequent activation of this acid derivative followed by condensation with prop-2-enamide yields the desired product. This synthetic route underscores the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

Advances in computational chemistry have further enhanced our understanding of N-(1-adamantylcarbamoyl)prop-2-enamide's behavior. Molecular modeling studies have revealed insights into its binding mechanisms and interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement experimental investigations, enabling researchers to predict and optimize properties such as binding affinity, solubility, and metabolic stability.

The versatility of N-(1-adamantylcarbamoyl)prop-2-enamide extends beyond traditional pharmacological applications. Its unique structural features make it a valuable tool in materials science, particularly in the development of supramolecular assemblies and host-guest systems. The adamantyl group's ability to form stable complexes with other molecules has been exploited in designing novel materials with tailored properties, such as increased thermal stability or enhanced optical characteristics.

Future research directions for N-(1-adamantylcarbamoyl)prop-2-enamide include exploring its potential as an intermediate in the synthesis of more complex derivatives. By modifying functional groups or introducing additional substituents, researchers can generate libraries of compounds with diverse biological activities. Such efforts are expected to yield novel therapeutics targeting a wide range of diseases, from cancer to infectious disorders.

The growing interest in N-(1-adamantylcarbamoyl)prop-2-enamide underscores its significance as a building block in modern chemistry and medicine. Its unique combination of structural rigidity, functional diversity, and biological relevance positions it as a cornerstone in the quest for innovative solutions to global health challenges. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly pivotal role in shaping the future of pharmaceutical science.